Cas no 244793-44-0 (Bicyclo[3.1.0]hexane-2,3-dione,5-(1-methylethyl)-)

• Product Name: Bicyclo[3.1.0]hexane-2,3-dione,5-(1-methylethyl)-
• CAS No: 244793-44-0
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 245902
• Update Time: 2024-01-26

Bicyclo[3.1.0]hexane-2,3-dione,5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-2,3-dione,5-(1-methylethyl)-
• Bicyclo[3.1.0]hexane-2,3-dione, 5-(1-methylethyl)- (9CI)
• Bicyclo[3.1.0]hexane-2,3-dione, 5-(1-methylethyl)-

• Inchi： 1S/C9H12O2/c1-5(2)9-3-6(9)8(11)7(10)4-9/h5-6H,3-4H2,1-2H3
• InChI Key： GNVDWJWOBZKXKG-UHFFFAOYSA-N
• SMILES： C12C(C(C)C)(C1)CC(=O)C2=O

Computed Properties

• Exact Mass: 152.084
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2